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Compound of Interest

Compound Name: 4-(Chloromethyl)-2-fluoropyridine

Cat. No.: B133889 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(Chloromethyl)-2-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-(Chloromethyl)-2-
fluoropyridine (CAS No. 155705-46-7) to ensure its safe use in a laboratory setting. The

following sections detail the known hazards, personal protective equipment, handling and

storage procedures, emergency protocols, and waste disposal of this compound.

Hazard Identification and Classification
4-(Chloromethyl)-2-fluoropyridine is a halogenated pyridine derivative that requires careful

handling due to its potential health hazards. While comprehensive toxicological data is not

available, the compound is classified with the following hazards:

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation[1]

Eye Irritation H319 Causes serious eye irritation[1]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335
May cause respiratory

irritation[1]
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Signal Word: Warning[1]

First-Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If the victim is not

breathing, give artificial respiration. Seek

immediate medical attention. Do not use mouth-

to-mouth resuscitation if the victim has ingested

or inhaled the substance[2].

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists[2].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Continue

rinsing. Seek immediate medical attention[2].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately[2].

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 4-(Chloromethyl)-2-fluoropyridine to minimize

exposure.
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PPE Category Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards[3]. A face shield may

be necessary for splash-prone operations.

Skin Protection

Wear chemical-resistant, impervious gloves

(e.g., nitrile, neoprene). Gloves must be

inspected before use. Wear a flame-retardant

lab coat and other protective clothing to prevent

skin contact[3].

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. A full-face respirator may be

required in certain situations[2][4].

Handling and Storage
Safe Handling Protocol

Work Area: Always handle 4-(Chloromethyl)-2-fluoropyridine in a well-ventilated area,

preferably within a chemical fume hood[5].

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area[2].

Avoidance of Contact: Avoid contact with skin, eyes, and clothing. Avoid breathing dust,

fumes, gas, mist, vapors, or spray[3].

Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools

and take precautionary measures against static discharge[6].

Storage Conditions
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[2].
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Incompatible Materials: Store away from strong oxidizing agents[7].

Storage Temperature: Store at room temperature[1].

Experimental Protocols
General Workflow for Handling 4-(Chloromethyl)-2-
fluoropyridine
The following diagram outlines the standard workflow for safely handling this compound in a

laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC454790010&productDescription=2-CHLORO-4-%28TRIFLUOROMET+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SE/en/product/achemblock/advh9a1c416f
https://www.benchchem.com/product/b133889?utm_src=pdf-body
https://www.benchchem.com/product/b133889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Review SDS

Don Appropriate PPE

Prepare Fume Hood

Weigh Compound

Proceed to handling

Transfer to Reaction Vessel

Perform Reaction

Decontaminate Glassware

Proceed to cleanup

Dispose of Waste

Remove PPE

Wash Hands
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Small Spill Cleanup Large Spill Response

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and EH&S

Assess Spill Size and Hazard

Don Additional PPE if Necessary

Small & Manageable

Secure the Area (Close Doors)

Large or Unmanageable

Contain Spill with Absorbent Material

Collect Absorbed Material

Decontaminate Spill Area

Dispose of as Hazardous Waste

Await Emergency Response Team
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Generate Waste

Segregate Halogenated Organic Waste

Use Designated, Labeled, and Sealed Container

Store in a Ventilated, Secondary Containment Area

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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